Cas no 1451091-01-2 (N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide)

N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide is a chiral phosphine-containing benzamide derivative with significant utility in asymmetric catalysis and organometallic chemistry. The compound features a stereogenic center and a diphenylphosphino group, enabling its use as a ligand in transition-metal-catalyzed reactions, particularly for enantioselective transformations. The presence of electron-withdrawing trifluoromethyl groups enhances its stability and reactivity in demanding synthetic conditions. Its well-defined structure and modular design make it suitable for fine-tuning catalytic systems, offering high selectivity and efficiency in cross-coupling, hydrogenation, and other stereocontrolled processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise stereochemical control is critical.
N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide structure
1451091-01-2 structure
Product Name:N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide
CAS No:1451091-01-2
MF:C26H24F6NOP
MW:511.43904876709
CID:4700759
PubChem ID:71520108
Update Time:2025-06-09

N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide
    • (S)-N-(1-(Diphenylphosphanyl)-3-methylbutan-2-yl)-3,5-bis(trifluoromethyl)benzamide
    • RSAIHHAVGAAKFX-HSZRJFAPSA-N
    • 1451091-01-2
    • E81129
    • N-[(2S)-1-diphenylphosphanyl-3-methylbutan-2-yl]-3,5-bis(trifluoromethyl)benzamide
    • N-[(1S)-1- [(diphenylphosphino)methyl]-2-methylpropyl]- 3,5-bis(trifluoromethyl)-Benzamide
    • CS-0093226
    • Inchi： 1S/C26H24F6NOP/c1-17(2)23(16-35(21-9-5-3-6-10-21)22-11-7-4-8-12-22)33-24(34)18-13-19(25(27,28)29)15-20(14-18)26(30,31)32/h3-15,17,23H,16H2,1-2H3,(H,33,34)
    • InChI Key： RSAIHHAVGAAKFX-UHFFFAOYSA-N
    • SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C(C)C)NC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 511.14997036 g/mol
  • Monoisotopic Mass: 511.14997036 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 511.4
  • XLogP3: 7.2
  • Topological Polar Surface Area: 29.1

N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01X04S-100mg
N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide
 1451091-01-2 97%
100mg
 $347.00 2024-06-20
Aaron
AR01X0D4-100mg
N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide
 1451091-01-2 95%
100mg
 $308.00 2023-12-16
Ambeed
A1005197-100mg
(S)-N-(1-(Diphenylphosphanyl)-3-methylbutan-2-yl)-3,5-bis(trifluoromethyl)benzamide
 1451091-01-2 95%
100mg
 $508.0 2025-03-05

N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide Suppliers

Amadis Chemical Company Limited
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(CAS:1451091-01-2)N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide
Order Number:A1248223
Stock Status:in Stock
Quantity:250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:09
Price ($):566/314
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Amadis Chemical Company Limited
(CAS:1451091-01-2)N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-3,5-bis(trifluoromethyl)benzamide
A1248223
Purity:99%/99%
Quantity:250mg/100mg
Price ($):566/314
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